Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate

• CAS RN: 18727-04-3
• Molecular Formula: C6H5CoO7-
• Molecular Weight: 248.03 g/mol
• IUPAC Name: cobalt(2+);2-hydroxypropane-1,2,3-tricarboxylate
• InChI: InChI=1S/C6H8O7.Co/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+2/p-3
• InChI Key: FDTVUHQHHXTXLW-UHFFFAOYSA-L
• Isomeric SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)O)O.[Co+2]
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Co+2]
• Canonical SMILES: [H+].C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Co+2]
• Pictograms: Corrosive; Irritant; Health Hazard; Environmental Hazard
• synonyms: cobalt(2+) hydrogen citrate

Description

Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate, also known as cobalt(II) tartrate, is a coordination compound that is widely used in various scientific research applications. It is a salt of cobalt(2+) cation and 2-hydroxypropane-1,2,3-tricarboxylic acid (tartrate). Cobalt(II) tartrate is a pink powder that is soluble in water and alcohol. In

Mechanism Of Action

The mechanism of action of Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) tartrate is not well understood. However, it is believed that Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) tartrate acts as a Lewis acid catalyst in organic synthesis reactions. The Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) cation coordinates with the oxygen atom of the substrate, which activates the substrate for the reaction. In addition, Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) tartrate can undergo redox reactions, which can also contribute to its catalytic activity.

Biochemical And Physiological Effects

Cobalt(II) tartrate is not commonly used in biochemical and physiological studies. However, some studies have shown that Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) tartrate can induce oxidative stress in cells, which can lead to cell death. In addition, Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) tartrate can inhibit the activity of some enzymes, such as succinate dehydrogenase and cytochrome c oxidase, which are involved in cellular respiration.

Advantages And Limitations For Lab Experiments

One advantage of using Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) tartrate in lab experiments is its high stability and solubility in water and alcohol. In addition, Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) tartrate is relatively inexpensive and easy to obtain. However, one limitation of using Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) tartrate is its potential toxicity to cells and organisms. Therefore, caution should be taken when handling Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) tartrate in lab experiments.

Future Directions

There are several future directions for the research on Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) tartrate. One direction is to explore its potential applications in catalysis, such as in the synthesis of fine chemicals and pharmaceuticals. Another direction is to investigate its potential toxicity to cells and organisms, and to develop safer alternatives for its use in lab experiments. Furthermore, the synthesis of Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate nanoparticles using Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) tartrate as a precursor is an area of active research, and further studies are needed to optimize the synthesis conditions and to explore their potential applications.

Synthesis Methods

Cobalt(II) tartrate can be synthesized by reacting Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) chloride with potassium sodium tartrate in water. The reaction produces Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) tartrate as a pink precipitate. The precipitate can be filtered, washed, and dried to obtain pure Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) tartrate.

Scientific Research Applications

Cobalt(II) tartrate is widely used in various scientific research applications. It is used as a catalyst in organic synthesis reactions, such as the oxidation of alcohols and the reduction of ketones. Cobalt(II) tartrate is also used as a precursor for the synthesis of Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate nanoparticles, which have potential applications in magnetic data storage, catalysis, and biomedical imaging. Furthermore, Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate(II) tartrate is used as a standard in analytical chemistry for the determination of Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate in various samples.